N-(4-ethylbenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-3-ethylsulfonylbenzamide
• InChI: InChI=1S/C18H18N2O3S2/c1-3-12-7-6-10-15-16(12)19-18(24-15)20-17(21)13-8-5-9-14(11-13)25(22,23)4-2/h5-11H,3-4H2,1-2H3,(H,19,20,21)
• InChI Key: CEQBVXFXDOIONG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC(=CC=C3)S(=O)(=O)CC
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol

Description

“N-(4-ethylbenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide” is a complex organic compound. It contains a benzamide group, a thiazole group, and a sulfonyl group. These functional groups are common in many pharmaceuticals and could suggest a variety of potential uses.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data, I can’t provide an accurate analysis.

Chemical Reactions Analysis

The chemical reactions this compound might undergo would depend on the conditions and the other reactants present. For example, the benzamide group could undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. Unfortunately, without specific data, I can’t provide an accurate analysis.

Scientific Research Applications

Neuronal Nitric Oxide Synthase (nNOS) Inhibition

• Application : The compound has been designed as a novel nNOS inhibitor. In vitro studies demonstrated that several derivatives of this compound exhibit significant nNOS inhibitory activity. .

Neuroprotective Effects in PD Models

• .

Synthetic Methodology

• Efficient Synthesis : Researchers have developed a straightforward synthetic method for preparing a series of compounds related to this benzothiazole derivative. .

Halocyclization and Iodosulfonylation

• .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is a drug, its mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could focus on determining the physical and chemical properties of this compound, studying its potential uses, and developing safe and efficient methods for its synthesis.